ethyl 2-[(3,4-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-(3,4-dichloroanilino)-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C13H12Cl2N2O2S/c1-3-19-12(18)11-7(2)16-13(20-11)17-8-4-5-9(14)10(15)6-8/h4-6H,3H2,1-2H3,(H,16,17)
• InChI Key: GBTWWLUTNGXGIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC2=CC(=C(C=C2)Cl)Cl)C
• Molecular Formula: C13H12Cl2N2O2S
• Molecular Weight: 331.2 g/mol

Description

Ethyl 2-[(3,4-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ethyl 2-[(3,4-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways. It inhibits the NF-κB pathway, which is involved in inflammation and cancer, and activates the Nrf2 pathway, which is involved in antioxidant defense.
Biochemical and Physiological Effects:
Ethyl 2-[(3,4-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to exhibit various biochemical and physiological effects. It reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and inhibits the expression of inflammatory mediators, such as COX-2 and iNOS. It also induces cell cycle arrest and apoptosis in cancer cells and reduces tumor growth in animal models. Additionally, it scavenges free radicals and reduces oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 2-[(3,4-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate in lab experiments include its significant anti-inflammatory, anticancer, and antioxidant activities. However, some limitations of using this compound include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on ethyl 2-[(3,4-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate. Some of these include:
1. Optimization of synthesis method: Further optimization of the synthesis method can be done to increase the yield and purity of the compound.
2. Development of new derivatives: New derivatives of ethyl 2-[(3,4-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate can be synthesized and studied for their potential therapeutic applications.
3. Mechanistic studies: Further mechanistic studies can be done to understand the exact mechanism of action of this compound.
4. Toxicity studies: More toxicity studies can be done to determine the safe dosage range of this compound.
5. Clinical trials: Clinical trials can be conducted to evaluate the efficacy and safety of this compound in humans.
Conclusion:
In conclusion, ethyl 2-[(3,4-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is a promising compound that has potential therapeutic applications. It exhibits significant anti-inflammatory, anticancer, and antioxidant activities and has been extensively studied in scientific research. Further research is needed to optimize the synthesis method, develop new derivatives, understand the mechanism of action, determine the safe dosage range, and evaluate the efficacy and safety in humans.

Synthesis Methods

Ethyl 2-[(3,4-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate can be synthesized using various methods. One of the commonly used methods involves the reaction of 3,4-dichloroaniline with ethyl 2-bromo-4-methylthiazole-5-carboxylate in the presence of a base and a palladium catalyst. This reaction results in the formation of the desired compound with a yield of around 60-70%.

Scientific Research Applications

Ethyl 2-[(3,4-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been extensively studied for its potential therapeutic applications. Some of the scientific research applications of this compound include:
1. Anti-inflammatory activity: Ethyl 2-[(3,4-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to exhibit significant anti-inflammatory activity in various in vitro and in vivo models. It inhibits the production of pro-inflammatory cytokines and reduces the expression of inflammatory mediators.
2. Anticancer activity: This compound has also been studied for its potential anticancer activity. It induces cell cycle arrest and apoptosis in cancer cells and reduces tumor growth in animal models.
3. Antioxidant activity: Ethyl 2-[(3,4-dichlorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to exhibit significant antioxidant activity. It scavenges free radicals and reduces oxidative stress.